Cas no 2122-61-4 (4-Amino-3,5-diiodobenzoic acid)

• Product Name: 4-Amino-3,5-diiodobenzoic acid
• CAS No: 2122-61-4
• Molecular Formula: C₇H₅NO₂I₂
• Molecular Weight: 388.9281
• MDL: MFCD00007684
• CID: 42490
• PubChem ID: 16460

4-Amino-3,5-diiodobenzoic acid Properties

Names and Identifiers

• 4-Amino-3,5-diiodobenzoic acid
• 4-Amino-3,5-diiodo-Benzoicacid
• 4-Amino-3,5-dijod-benzoesaeure
• BENZOIC ACID,4-AMINO-3,5-DIIODO
• EINECS 218-331-6
• 3,5-Diiodo-4-aminobenzoicacid
• NSC 57118
• NSC-57118
• MFCD00007684
• C7H5I2NO2
• 2122-61-4
• 3,5-Diiodo-4-aminobenzoic acid
• I10167
• BENZOIC ACID, 4-AMINO-3,5-DIIODO-
• 4-Amino-3,5-diiodobenzoicacid
• NCIOpen2_007427
• 3,5-Dijod-4-aminohippursaeure
• BRN 2103037
• FT-0617483
• EN300-195947
• NS00026814
• DTXSID00175449
• 3,5-Dijod-4-aminohippursaeure [German]
• AI3-52265
• SCHEMBL864680
• AKOS015892905
• NSC57118
• CS-0267982
• WLN: ZR BI FI DVQ
• InChI=1/C7H5I2NO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,10H2,(H,11,12
• 3-14-00-01161 (Beilstein Handbook Reference)
• 3-perfluorohexyl-2-hydroxypropylmethacrylate
• AC-25997
• J-013930
• A18444
• 4-Amino-3, 5-Diiodobenzoic acid
• DTXCID6097940
• DB-045515

• MDL： MFCD00007684
• InChIKey： WXTVPMWCUMEVSZ-UHFFFAOYSA-N
• Inchi： 1S/C7H5I2NO2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,10H2,(H,11,12)
• SMILES： C1=C(C=C(C(=C1I)N)I)C(=O)O
• BRN： 2103037

Computed Properties

• Exact Mass: 388.84100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 388.840964
• Heavy Atom Count: 12
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• LogP: 2.75740
• PSA: 63.32000
• Water Partition Coefficient: Soluble in water (partly miscible).
• Boiling Point: 448.7°Cat760mmHg
• Melting Point: 300 ºC
• Flash Point: 225.2°C
• Color/Form: Light powder
• Solubility: Insoluble
• Sensitiveness: Light Sensitive
• Density: 2.3815 (estimate)

4-Amino-3,5-diiodobenzoic acid Security Information

• RTECS：DG2310000
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S37/39-S36/37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign：
• Risk Phrases： R22;R36/37/38

4-Amino-3,5-diiodobenzoic acid Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%